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Compound of Interest

Compound Name: 3-(Aminomethyl)phenol

Cat. No.: B2587489 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

3-(Aminomethyl)phenol, also known as 3-hydroxybenzylamine, is a valuable building block in

the synthesis of various pharmaceuticals and fine chemicals. Its structure incorporates a

reactive primary amine and a phenolic hydroxyl group, making it a versatile intermediate. As

the demand for compounds derived from this intermediate grows, the need for a robust, safe,

and scalable synthetic protocol becomes paramount. This application note details a scalable

experimental setup for the synthesis of 3-(Aminomethyl)phenol via the catalytic

hydrogenation of 3-hydroxybenzonitrile. This method is preferred for scale-up over

stoichiometric reductions (e.g., using metal hydrides like LiAlH₄) due to higher atom economy,

easier product isolation, and improved safety profiles.[1][2]

Synthesis Pathway and Strategy
The chosen synthetic route is the catalytic hydrogenation of 3-hydroxybenzonitrile. This

reaction involves the reduction of the nitrile group to a primary amine using molecular hydrogen

in the presence of a heterogeneous catalyst.

Reaction: 3-Hydroxybenzonitrile + 2H₂ --(Catalyst)--> 3-(Aminomethyl)phenol
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Several catalysts can be employed for this transformation, with Palladium on Carbon (Pd/C)

and Raney Nickel being common choices.[1][3] The process is typically carried out in a

pressure reactor (autoclave) to achieve the necessary hydrogen pressure for the reaction to

proceed efficiently.

The overall workflow for this scaled-up synthesis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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